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Compound of Interest

Compound Name: Sudan IV-d6

Cat. No.: B12432273 Get Quote

An In-depth Technical Guide to the Safety and Handling of Sudan IV-d6

This guide provides comprehensive safety and handling information for Sudan IV-d6, a

deuterated form of Sudan IV. It is intended for researchers, scientists, and professionals in drug

development who may work with this compound. Sudan IV-d6 is the deuterium-labeled version

of Sudan IV and is often used as an internal standard in analytical testing or as a tracer in

metabolic studies.[1] Sudan IV itself is a fat-soluble diazo dye used for staining lipids,

triglycerides, and lipoproteins.[2][3][4]

Hazard Identification and Classification
Sudan IV-d6 is classified as a hazardous substance. The primary hazards are skin

sensitization and toxicity to aquatic life. The non-deuterated form, Sudan IV, is considered a

potential carcinogen and may cause eye, skin, and respiratory tract irritation.[3][5][6]

GHS Classification (Sudan IV-d6):

Skin sensitization (Category 1)[7]

Short-term (acute) aquatic hazard (Category 2)

Hazard Statements:

H317: May cause an allergic skin reaction.[7]

H401: Toxic to aquatic life.
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Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Sudan IV and its

deuterated analog, Sudan IV-d6.

Property Sudan IV Sudan IV-d6 Reference(s)

Appearance

Dark brown or

reddish-brown

crystals/powder

Solid [6][8]

Molecular Formula C₂₄H₂₀N₄O C₂₄D₆H₁₄N₄O [2][3][9]

Molecular Weight 380.45 g/mol 386.48 g/mol [2][10][11]

Melting Point 181.1 °C - 199 °C Not available [3][4][9]

Boiling Point 260 °C Not available [9]

Solubility

Insoluble in water;

Soluble in oils, fats,

acetone, alcohol,

benzene.[6][8]

Not available [6][8]

Vapor Pressure Negligible Not available [8]

Toxicological Information
While specific toxicological data for Sudan IV-d6 is limited, the data for Sudan IV provides a

basis for assessing its potential hazards. The toxicological properties of Sudan IV have not

been fully investigated, but it is considered a potential cancer hazard.[5]
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Effect Observation Reference(s)

Acute Oral Toxicity (Rat LD50) >5000 mg/kg [8]

Carcinogenicity

Classified as a Category 3

carcinogen by the IARC.

Potential cancer hazard.[3]

[3][5]

Skin Irritation

May cause skin irritation and

allergic skin reaction

(sensitization).[5][6][11]

[5][6][11]

Eye Irritation
May cause eye irritation.[5][6]

[11]
[5][6][11]

Inhalation
May cause respiratory tract

irritation.[5][6]
[5][6]

Ingestion

May cause gastrointestinal

irritation with nausea, vomiting,

and diarrhea.[5]

[5]

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to strict safety protocols is mandatory when handling Sudan IV-d6 to minimize

exposure and risk.

Engineering Controls:

Use in a well-ventilated area.[8]

Ensure eyewash stations and safety showers are in close proximity to the workstation.[9]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles

(conforming to OSHA 29 CFR 1910.133 or European Standard EN166).[5][9]
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Skin Protection: Wear impervious gloves and protective clothing to prevent skin contact.[5]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN

149 approved respirator.[5][9]

General Hygiene Practices:

Avoid all personal contact, including inhalation.[8]

Do not eat, drink, or smoke when using this product.[8][12]

Wash hands thoroughly with soap and water after handling.[5][8]

Contaminated work clothing should not be allowed out of the workplace and must be

laundered before reuse.[8]

Storage and Disposal
Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances like strong

oxidizing agents.[5][9]

Keep containers securely sealed when not in use.[8]

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

federal, state, and local regulations.[5]

Do not let the product enter drains.

Accidental Release Measures
Minor Spills:

Clean up spills immediately.[5]

Use dry clean-up procedures and avoid generating dust.[8]
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Vacuum or sweep up the material. The vacuum cleaner must be fitted with a HEPA filter.[8]

Place the collected material into a suitable, labeled container for disposal.[5][8]

Major Spills:

Clear the area of all personnel and move upwind.[8]

Alert emergency responders.[8]

Wear full-body protective clothing with breathing apparatus.[8]

Prevent spillage from entering drains or water courses by all available means.[8]

Contain or absorb the spill with sand, earth, or vermiculite.[8]

Collect the recoverable product into labeled containers for recycling or disposal.[8]

Experimental Protocols
Protocol for Staining Lipids in Tissue
Sudan IV is commonly used to stain lipids in frozen tissue sections. The following is a general

procedure.

Materials:

Sudan IV staining solution (e.g., 5g Sudan IV in 500 ml 70% Ethanol and 500 ml 100%

Acetone, mixed and filtered)[13]

70% Ethanol[13]

80% Ethanol[13]

Phosphate-buffered saline (PBS) or tap water[13]

Procedure:

Rinse fixed or fresh tissue specimens in 70% Ethanol for 5 minutes.[13]
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Stain the specimens with the Sudan IV solution for 6 minutes, agitating occasionally.[13]

Differentiate the stain by washing in 80% Ethanol for 3 minutes. If the ethanol becomes

excessively colored, change it once.[13]

Wash the stained specimens in running tap water or place them in a buffer solution like PBS.

Note that the stain may fade if left in ethanol.[13]

Protocol for Analysis by LC-MS/MS
Sudan IV-d6 is used as an internal standard for the quantification of Sudan dyes in food

matrices by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Methodology:

Extraction: A homogenized sample is accurately weighed, and the internal standard solution

(containing Sudan IV-d6) is added. The dyes are extracted using a solvent mixture such as

tetrahydrofuran and methanol.[14]

Purification: The extract is purified using Solid Phase Extraction (SPE) with a silica cartridge.

The cartridge is conditioned, the sample is loaded, and interfering substances are washed

away before eluting the target analytes.[14][15]

LC-MS/MS Analysis: The purified eluent is concentrated and injected into the LC-MS/MS

system. Separation is typically achieved on a C18 column.[14][15] Analytes are identified

based on their retention time and specific mass transitions (MRM).[14] Sudan IV-d6 provides

a reference for accurate quantification.

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of Sudan IV-d6 from

receipt to disposal.
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Caption: Logical workflow for the safe handling of Sudan IV-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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